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Compound of Interest

Compound Name: LysoSR-549

Cat. No.: B15138588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of LysoSR-549, a fluorescent probe

designed for the specific visualization and analysis of lysosomes in living cells. This document

details the probe's spectral properties, outlines experimental protocols for its application, and

illustrates its mechanism of action and experimental workflow.

Core Principles and Mechanism of Action
LysoSR-549 is a lysosomotropic probe, meaning it selectively accumulates in lysosomes. Its

underlying mechanism of action is based on its chemical properties. The probe is a weakly

basic amine that can readily cross cell membranes in its neutral state. Upon entering the acidic

environment of the lysosome (pH 4.5-5.0), the probe becomes protonated. This protonation

traps the molecule within the organelle, leading to a significant increase in its concentration

and, consequently, a bright fluorescent signal localized to the lysosomes. The core fluorophore

of LysoSR-549 is based on the Janelia Fluor 549 dye, known for its high quantum yield and

photostability.

Quantitative Data
The photophysical properties of LysoSR-549 are primarily determined by its core fluorophore,

which is spectrally similar to Janelia Fluor 549.
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Property Value Reference

Excitation Maximum (λex) ~549 nm [1][2]

Emission Maximum (λem) ~571 nm [1]

Molar Extinction Coefficient (ε) ~101,000 cm⁻¹M⁻¹ [1][2]

Quantum Yield (Φ) ~0.88 [1][2]

Signaling Pathway: Lysosomal Accumulation
The following diagram illustrates the mechanism by which LysoSR-549 accumulates in

lysosomes.

Extracellular Space (pH ~7.4)
Cytoplasm (pH ~7.2)

Lysosome (pH ~4.5-5.0)

LysoSR-549 (Neutral)
LysoSR-549 (Neutral)

Passive Diffusion

LysoSR-549 (Protonated & Fluorescent)

Diffusion

V-ATPase Proton Pump H+
Protonation & Trapping

Click to download full resolution via product page

Caption: Mechanism of LysoSR-549 accumulation in the lysosome.

Experimental Protocols
The following protocols provide a general guideline for using LysoSR-549 for live-cell and

fixed-cell imaging. Optimal conditions may vary depending on the cell type and experimental

setup.
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Live-Cell Imaging Protocol
Cell Preparation: Plate cells on glass-bottom dishes or chamber slides to a confluency of 50-

70%.

Probe Preparation: Prepare a stock solution of LysoSR-549 in high-quality, anhydrous

DMSO. A typical stock concentration is 1 mM. Protect the stock solution from light and

moisture.

Staining: Dilute the LysoSR-549 stock solution to a final working concentration of 50-200 nM

in pre-warmed cell culture medium. Remove the existing medium from the cells and add the

staining solution.

Incubation: Incubate the cells for 15-30 minutes at 37°C in a 5% CO₂ atmosphere.

Washing (Optional): For some applications, washing the cells with pre-warmed culture

medium or phosphate-buffered saline (PBS) can reduce background fluorescence. However,

LysoSR-549 is designed to be a no-wash probe.

Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters

for the excitation and emission spectra of LysoSR-549 (e.g., a filter set for TRITC or Texas

Red).

Fixed-Cell Imaging Protocol
Staining: Stain live cells with LysoSR-549 as described in the live-cell imaging protocol.

Washing: After incubation, wash the cells twice with warm PBS.

Fixation: Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15-20 minutes at room

temperature.

Washing: Wash the cells three times with PBS to remove the fixative.

Permeabilization (Optional): If co-staining with antibodies that require permeabilization,

incubate the cells with a permeabilization buffer (e.g., 0.1% Triton X-100 in PBS) for 10

minutes.
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Mounting and Imaging: Mount the coverslips onto microscope slides using an appropriate

mounting medium. Image the cells using a fluorescence microscope.

Experimental Workflow
The following diagram outlines the general workflow for a live-cell imaging experiment using

LysoSR-549.
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Caption: General workflow for live-cell imaging with LysoSR-549.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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